Cas no 4199-70-6 (N-(3-Aminopropyl)-N-methylethanolamine)

• Product Name: N-(3-Aminopropyl)-N-methylethanolamine
• CAS No: 4199-70-6
• MF: C₆H₁₆N₂O
• MW: 132.204041481018
• CID: 927630
• PubChem ID: 11434970
• Update Time: 2025-04-19

N-(3-Aminopropyl)-N-methylethanolamine Chemical and Physical Properties

Names and Identifiers

• N-(3-Aminopropyl)-N-methylethanolamine
• 2-((3-aminopropyl)(methyl)amino)ethanol
• 2-[(3-Aminopropyl)(methyl)amino]-1-ethanol
• SCHEMBL15196
• Ethanol, 2-((3-aminopropyl)methylamino)-
• W-110965
• 2-[(3-aminopropyl)methylamino]ethanol
• AKOS000245755
• 2-((3-Aminopropyl)methylamino)ethanol
• DTXSID1074913
• A825713
• N-beta-hydroxyethyl-N-methyl-1,3-propanediamine
• UOQYWMZLTNEIFI-UHFFFAOYSA-N
• 41999-70-6
• N-(2-HYDROXYETHYL)-N-(3-AMINOPROPYL)-N-METHYLAMINE
• EINECS 255-615-9
• UNII-7WGI8H9L4O
• NS00056617
• 4199-70-6
• (3-aminopropyl)(2-hydroxyethyl)methylamine
• Ethanol, 2-[(3-aminopropyl)methylamino]-
• 2-((3-AMINOPROPYL)(METHYL)AMINO)ETHAN-1-OL
• 2-[3-aminopropyl(methyl)amino]ethanol
• 7WGI8H9L4O

• Inchi： 1S/C6H16N2O/c1-8(5-6-9)4-2-3-7/h9H,2-7H2,1H3
• InChI Key： UOQYWMZLTNEIFI-UHFFFAOYSA-N
• SMILES： OCCN(C)CCCN

Computed Properties

• Exact Mass: 132.126263138g/mol
• Monoisotopic Mass: 132.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 59
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.5Ų